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Compound of Interest

Compound Name:

2-(2-(2-

Hydroxyethoxy)ethoxy)ethyl 2-

methyl-2-propenoate

Cat. No.: B1626642 Get Quote

An In-depth Technical Guide to the Safety and Handling of Di(ethylene glycol) ethyl ether

methacrylate

This guide provides comprehensive safety and handling information for Di(ethylene glycol)

ethyl ether methacrylate (CAS No. 7328-17-8), intended for researchers, scientists, and

professionals in drug development. All quantitative data is presented in structured tables, and

key protocols and logical workflows are visualized.

Chemical and Physical Properties
A summary of key physical and chemical properties is essential for safe handling and storage.
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Property Value

CAS Number 7328-17-8[1][2][3]

Synonyms
2-(2-Ethoxyethoxy)ethyl acrylate, Ethyl diglycol

acrylate[1][2][3]

Molecular Formula C₉H₁₆O₄[1]

Molecular Weight 188.22 g/mol [1][2][3]

Appearance Clear liquid[2]

Odor Ester-like[2]

Boiling Point 95 °C (203 °F)[1][2]

Melting Point -66 °C (-86.8 °F)[1][2]

Flash Point 113 °C (235.4 °F) (closed cup)[2][4]

Density 1.016 g/mL[2]

Hazard Identification and GHS Classification
Di(ethylene glycol) ethyl ether methacrylate is classified as a hazardous substance.

Understanding its GHS classification is critical for risk assessment.

Signal Word: Danger[4]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Irritation 2 H315: Causes skin irritation

Skin Sensitization 1A
H317: May cause an allergic

skin reaction

Eye Irritation 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment (Chronic)
2

H411: Toxic to aquatic life with

long lasting effects

(Source: Aggregated from supplier safety data sheets)[4]

Toxicological Information
This chemical poses several health risks upon exposure.

Acute Effects: It is harmful if ingested and toxic if it comes into contact with the skin.[4] It

causes serious irritation to the eyes and skin and may cause respiratory irritation.[2][4]

Sensitization: It is known to be a skin sensitizer and may provoke an allergic skin reaction

upon contact.[2][4]

Chronic Effects: Repeated or prolonged skin contact can lead to defatting of the skin and

dermatitis.[2]

Experimental Protocols
OSHA Method for Air Sampling and Analysis (PV2132)
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The following protocol is a partially validated method by OSHA for determining the airborne

concentration of Di(ethylene glycol) ethyl ether methacrylate.[1]

Objective: To quantify the concentration of Di(ethylene glycol) ethyl ether methacrylate in a

workplace environment.

Methodology:

Sampling Media: A Chromosorb® 106 sampling tube (100/50 mg sections) is used for

sample collection.[1]

Sample Collection:

Air is drawn through the tube using a personal sampling pump calibrated to a flow rate of

0.2 L/min.[1][2]

A total sample volume of 48 liters is recommended, corresponding to a sampling time of

240 minutes.[1][2]

Sample Extraction: The collected analyte is desorbed from the sampling media using a

solution of 99:1 carbon disulfide and N,N-dimethylformamide.[2]

Analysis: The extracted sample is analyzed using a gas chromatograph equipped with a

flame ionization detector (GC-FID).[1][2]

Quantitation Limits: The method has a reliable quantitation limit (RQL) of 2.07 µg per

sample.[2]

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize exposure risk.

Personal Protective Equipment (PPE)
The following table outlines the minimum PPE requirements.
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Protection Type Specification

Eye and Face Protection Chemical safety goggles or a full-face shield.[4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile) and

protective clothing such as a lab coat or

coveralls.[5]

Respiratory Protection

Use only in a well-ventilated area or under a

chemical fume hood. If ventilation is insufficient,

a NIOSH-approved respirator with an organic

vapor filter (type ABEK) is required.[4][6]

Handling and Storage Procedures
Handling: Avoid all personal contact, including inhalation of vapors or mists.[5][7] Prevent

contact with skin and eyes.[5] Use non-sparking tools and ensure adequate ventilation.[6][8]

Wash hands thoroughly after handling.[5] Contaminated work clothing must not be allowed

outside the workplace.[5]

Storage: Store in a cool, dry, and well-ventilated area.[9] Keep containers tightly sealed and

store locked up.[5] Keep away from heat, sparks, open flames, and other ignition sources.[9]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

[7] Wash the affected skin with plenty of soap

and water.[5] If irritation or a rash develops,

seek medical attention.[5]

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, making sure to

lift the upper and lower eyelids.[10][11] Remove

contact lenses if possible.[11] Seek immediate

medical attention.[11]

Ingestion

Do NOT induce vomiting.[7] Rinse the mouth

with water and seek immediate medical

attention.[12]

Fire and Spill Response
Firefighting: Use dry chemical, CO₂, alcohol-resistant foam, or water spray to extinguish

fires.[10][13] Firefighters must wear full protective gear and a self-contained breathing

apparatus (SCBA).[11]

Spill Cleanup: In case of a spill, remove all ignition sources.[14] Ventilate the area.[5] Absorb

the spill with inert material (e.g., sand, vermiculite) and place it in a sealed container for

disposal.[15] Do not allow the spill to enter drains or waterways.

Visual Workflow Guides
Safe Handling Workflow
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1. Preparation

2. Chemical Handling

3. Post-Handling & Cleanup

Consult Safety Data Sheet (SDS)

Ensure fume hood is operational

Wear required PPE
(Gloves, Goggles, Lab Coat)

Work exclusively within the fume hood

Keep container sealed when not in use

Avoid generating aerosols or mists

Wipe down work surfaces

Dispose of waste in designated hazardous waste container

Remove PPE and wash hands thoroughly

Click to download full resolution via product page

Caption: Standard operating procedure for safely handling the methacrylate.
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Emergency Spill Response Logic

Spill Detected

Is the spill large or
uncontrolled?

Evacuate the area
Alert emergency personnel

Yes

Is ventilation adequate?

No (Small & Contained)

Restrict access
Ensure proper PPE

Yes
Increase ventilation
Work from upwind

No

Contain spill with absorbent material

Collect waste into a sealed container for disposal

Click to download full resolution via product page
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Caption: Decision tree for responding to an accidental spill.

Disposal Considerations
All waste materials containing Di(ethylene glycol) ethyl ether methacrylate must be treated as

hazardous waste.

Procedure: Dispose of contents and containers in accordance with all applicable local,

regional, and national regulations.[5] Do not dispose of via drains or into the environment.

Waste should be incinerated in a licensed facility.[5] Uncleaned containers should be treated

as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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